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Compound of Interest

Compound Name: JNK3 inhibitor-8

Cat. No.: B12391377

This guide provides crucial safety, handling, and disposal information for JNK3 inhibitor-8, a
potent and selective c-Jun N-terminal kinase 3 (JNK3) inhibitor. The following procedures are
designed to ensure the safety of laboratory personnel and to provide a clear framework for the
operational logistics of working with this compound.

Quantitative Data Summary

The following tables summarize the key quantitative data for JINK3 inhibitor-8.

Table 1: Physicochemical Properties of JINK3 inhibitor-8
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Property Value Source
CAS Number 3034676-53-1 [1]
Molecular Formula Cs2H30FN7Os3 [1]
Molecular Weight 579.62 g/mol [1]
Appearance Powder [2]
Color White to beige [2]
Insoluble in water. Soluble in
DMSO (=25.4 mg/mL) and
Solubility Ethanol (=9.24 mg/mL with [2]

gentle warming and

ultrasonic).

Storage Temperature

2-8°C

[2]

Table 2: In Vitro Inhibitory Activity of INK3 inhibitor-8[1]

Target ICs0 (NM)
JNK3 21

JNK2 2203
JNK1 >10000

Personal Protective Equipment (PPE) and Safety

Precautions

Given the potent biological activity of INK3 inhibitor-8, stringent safety measures are

mandatory. The following PPE should be worn at all times when handling the compound.

o Eye Protection: Chemical safety goggles with side-shields are required.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-149280/JNK3-inhibitor-8-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-149280/JNK3-inhibitor-8-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-149280/JNK3-inhibitor-8-DataSheet-MedChemExpress.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB82624190_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB82624190_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB82624190_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB82624190_EN.htm
https://www.benchchem.com/product/b12391377?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-149280/JNK3-inhibitor-8-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b12391377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Skin and Body Protection: A lab coat or impervious clothing is necessary to prevent skin
contact.

» Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a
suitable respirator must be used to avoid inhalation of dust.[3]

General Handling Precautions:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.[3]

Work in a well-ventilated area, preferably a chemical fume hood.[3]

Do not eat, drink, or smoke in the laboratory.[3]

Wash hands thoroughly after handling.[3]

Operational and Disposal Plans

A clear, step-by-step plan for the handling, storage, and disposal of INK3 inhibitor-8 is
essential for laboratory safety and regulatory compliance.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a tightly sealed, clearly labeled, and appropriate container.

Store in a cool, well-ventilated area at the recommended temperature of 2-8°C.[2]

Keep away from incompatible materials, direct sunlight, and sources of ignition.[3]

Preparation of Stock Solutions:

o Perform all weighing and solution preparation in a chemical fume hood to minimize inhalation
exposure.
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» To prepare a stock solution, slowly add the desired solvent (e.g., DMSO) to the vial
containing the powdered inhibitor.

o Ensure the solution is fully dissolved before use. Gentle warming and sonication may be
used for certain solvents.[2]

e Once prepared, it is recommended to aliquot the stock solution into smaller, single-use vials
to avoid repeated freeze-thaw cycles.[4]

Disposal Plan:

e Unused Compound: Dispose of the unused JNK3 inhibitor-8 as hazardous chemical waste
in accordance with local, state, and federal regulations. The container should be sealed,
clearly labeled as "Hazardous Waste: JNK3 inhibitor-8," and placed in a designated
hazardous waste accumulation area.

o Contaminated Materials: All disposable labware (e.g., pipette tips, tubes, gloves) that has
come into contact with INK3 inhibitor-8 must be disposed of as hazardous chemical waste.

[5]

 Liquid Waste: Solutions containing JNK3 inhibitor-8 should be collected in a designated,
sealed, and clearly labeled hazardous waste container. Do not dispose of solutions down the
drain.[5][6]

Emergency Procedures

In the event of an emergency, follow these procedures immediately.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention.[3]

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[3]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, begin artificial respiration. Seek immediate medical attention.[3]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://amp.chemicalbook.com/ProductChemicalPropertiesCB82624190_EN.htm
https://www.medchemexpress.com/jnk-inhibitor-viii.html
https://www.benchchem.com/product/b12391377?utm_src=pdf-body
https://www.benchchem.com/product/b12391377?utm_src=pdf-body
https://www.benchchem.com/product/b12391377?utm_src=pdf-body
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://www.benchchem.com/product/b12391377?utm_src=pdf-body
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://dcchemicals.com/msds/MSDS_DC47589.html
https://dcchemicals.com/msds/MSDS_DC47589.html
https://dcchemicals.com/msds/MSDS_DC47589.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3]

« Spill:

Evacuate the area.

o

o Wear appropriate PPE, including respiratory protection.
o For a small powder spill, gently cover with a damp paper towel to avoid raising dust.
o For a liquid spill, absorb with an inert material (e.g., vermiculite, sand).

o Collect the spilled material and contaminated absorbent into a sealed, labeled hazardous
waste container.

o Clean the spill area with an appropriate solvent and then with soap and water.
o Ventilate the area.

JNK Signaling Pathway

The c-Jun N-terminal kinases (JNKs) are key components of the mitogen-activated protein
kinase (MAPK) signaling pathway. This pathway is activated by various stress stimuli and is
involved in regulating cellular processes such as apoptosis, inflammation, and cell proliferation.
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Caption: A simplified diagram of the JNK signaling pathway.

Experimental Protocol: In Vitro JNK3 Kinase Assay

This protocol outlines a general procedure for determining the inhibitory activity of INK3
inhibitor-8 against JNK3 kinase in vitro.

Materials:

¢ Recombinant active JNK3 enzyme
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» JNKtide (a synthetic peptide substrate for JINK)
e ATP (Adenosine triphosphate)
e JNK3 inhibitor-8

o Kinase assay buffer (e.g., 25 mM MOPS, pH 7.2, 12.5 mM [-glycerol-phosphate, 25 mM
MgClz, 5 mM EGTA, 2 mM EDTA, and 0.25 mM DTT)

o ADP-Glo™ Kinase Assay kit (or similar)
» Microplate reader

Procedure:

e Prepare Reagents:

o Prepare a serial dilution of INK3 inhibitor-8 in DMSO, and then dilute further in kinase
assay buffer to the desired final concentrations.

o Prepare solutions of INK3 enzyme, JNKtide substrate, and ATP in kinase assay buffer at
the required concentrations.

e Kinase Reaction:
o In a 96-well plate, add the INK3 enzyme to each well.
o Add the diluted JNK3 inhibitor-8 or DMSO (as a vehicle control) to the respective wells.

o Incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the
enzyme.

o Initiate the kinase reaction by adding a mixture of the JNKtide substrate and ATP to each
well.

e |ncubation:

o Incubate the plate at 30°C for a specified period (e.g., 30-60 minutes).
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» Detection of Kinase Activity:

o Stop the kinase reaction and measure the amount of ADP produced using a detection kit
like the ADP-Glo™ Kinase Assay, following the manufacturer's instructions. This typically
involves adding an ADP-Glo™ reagent to deplete the remaining ATP, followed by a kinase
detection reagent to convert ADP to ATP and measure the newly synthesized ATP via a
luciferase reaction.

o Data Analysis:
o Measure the luminescence using a microplate reader.

o The luminescence signal is proportional to the amount of ADP produced and thus to the
kinase activity.

o Calculate the percentage of inhibition for each concentration of INK3 inhibitor-8
compared to the vehicle control.

o Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit
the data to a dose-response curve to determine the I1Cso value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
JNK3 inhibitor-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391377#personal-protective-equipment-for-
handling-jnk3-inhibitor-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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